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Compound of Interest

Compound Name: 18:1 Dodecanyl PE

Cat. No.: B1504350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-(dodecanoyl), commonly referred to as 18:1 Dodecanyl PE. This

synthetic phospholipid is of significant interest in the fields of drug delivery, membrane

biophysics, and cell signaling research. Its unique structure, featuring a dodecanoyl group

attached to the headgroup of the phosphoethanolamine, imparts specific physicochemical

properties that are advantageous for various advanced applications.

Core Physicochemical and Quantitative Data
18:1 Dodecanyl PE is a derivative of the naturally occurring phospholipid, 1,2-dioleoyl-sn-

glycero-3-phosphoethanolamine (DOPE). The addition of a 12-carbon acyl chain to the

headgroup modifies its properties, making it a valuable tool for researchers. A summary of its

key quantitative data is presented in the table below.
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Property Value Reference

CAS Number 474923-47-2 [1][2][3][4][5]

Molecular Weight 978.30 g/mol [1][2][3][4]

Molecular Formula C₅₃H₉₇NNaO₁₁P [1][2][3][4]

Synonyms

1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-

(dodecanoyl) (sodium salt)

[1][4]

Purity >99% [4][5]

Physical Form Powder [1][2]

Storage Temperature -20°C [1][2][4][5]

Experimental Protocols
18:1 Dodecanyl PE is frequently utilized in the formulation of lipid-based nanoparticles for drug

delivery and imaging applications. Below is a detailed experimental protocol for the preparation

of carboxyl-functionalized solid lipid nanoparticles (sphNP-COOH) using this lipid.

Preparation of Carboxyl-Functionalized Solid Lipid
Nanoparticles (sphNP-COOH)
This protocol describes the solvent injection method for creating solid lipid nanoparticles with

surface carboxyl groups, which can be used for further functionalization.

Materials:

Sphingomyelin (sph) solution (100 mg/mL in ethanol)

Cholesterol (Cho) solution (10 mg/mL in ethanol)

18:1 Dodecanyl PE solution (10 mg/mL in ethanol)

Milli-Q water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://inanobotdresden.github.io/liposome-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500964/
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3442523/
https://inanobotdresden.github.io/liposome-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500964/
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://inanobotdresden.github.io/liposome-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500964/
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://inanobotdresden.github.io/liposome-protocol.html
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3442523/
https://inanobotdresden.github.io/liposome-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://inanobotdresden.github.io/liposome-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pubmed.ncbi.nlm.nih.gov/21801852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3442523/
https://www.benchchem.com/product/b1504350?utm_src=pdf-body
https://www.benchchem.com/product/b1504350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnetic stirrer and hot plate

Procedure:

Prepare the organic lipid mixture by combining 120 µL of the sphingomyelin solution, 100 µL

of the cholesterol solution, and 20 µL of the 18:1 Dodecanyl PE solution in a suitable

container.

Heat 2 mL of Milli-Q water to 50°C in a glass vial under constant magnetic stirring.

Rapidly inject the organic lipid mixture into the heated Milli-Q water.

Maintain the solution at 50°C with continuous stirring for 3 minutes to allow for nanoparticle

formation and solvent evaporation.

The resulting suspension contains sphNP-COOH, which can be purified and characterized

as needed.

Signaling Pathways
18:1 Dodecanyl PE belongs to the class of N-acylphosphatidylethanolamines (NAPEs).

NAPEs are important intermediates in the biosynthesis of N-acylethanolamines (NAEs), a class

of lipid signaling molecules that includes the endocannabinoid anandamide. NAEs are involved

in a wide range of physiological processes, including pain, inflammation, and appetite

regulation. The general pathway for the biosynthesis of NAEs from NAPEs is illustrated below.
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Caption: Biosynthesis of N-Acylethanolamine (NAE) from N-Acylphosphatidylethanolamine

(NAPE).

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the formulation and

functionalization of nanoparticles using 18:1 Dodecanyl PE for targeted applications, such as

in atherosclerosis imaging.
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Caption: Workflow for functionalized nanoparticle synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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